molecular formula C8H17NO B8269931 3-Butylmorpholine CAS No. 19856-79-2

3-Butylmorpholine

Cat. No.: B8269931
CAS No.: 19856-79-2
M. Wt: 143.23 g/mol
InChI Key: KXKXSYDPJSQSPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Butylmorpholine is a morpholine derivative characterized by a six-membered heterocyclic ring containing one oxygen and one nitrogen atom, with a butyl group (-C₄H₉) substituted at the 3-position. Its molecular structure allows for versatile reactivity, particularly in nucleophilic substitutions or coordination chemistry, making it a valuable scaffold in synthetic and medicinal chemistry .

Properties

CAS No.

19856-79-2

Molecular Formula

C8H17NO

Molecular Weight

143.23 g/mol

IUPAC Name

3-butylmorpholine

InChI

InChI=1S/C8H17NO/c1-2-3-4-8-7-10-6-5-9-8/h8-9H,2-7H2,1H3

InChI Key

KXKXSYDPJSQSPP-UHFFFAOYSA-N

Canonical SMILES

CCCCC1COCCN1

Origin of Product

United States

Comparison with Similar Compounds

The following sections compare 3-Butylmorpholine with structurally analogous compounds, focusing on substituent effects, physicochemical properties, and applications. Key analogs include 3-(3-Bromophenyl)morpholine, 3-Cyclobutyl-thiomorpholine 1,1-dioxide hydrochloride, and brominated morpholine derivatives (e.g., 3-bromo-4-chlorophenol analogs).

Structural and Substituent Analysis

Table 1: Structural Comparison of 3-Butylmorpholine and Analogs

Compound Substituent Ring Type Molecular Weight (g/mol) Key Functional Groups
3-Butylmorpholine Butyl (-C₄H₉) Morpholine ~157.25 Ether, amine
3-(3-Bromophenyl)morpholine 3-Bromophenyl Morpholine ~268.13 Bromo, ether, amine
3-Cyclobutyl-thiomorpholine 1,1-dioxide Cyclobutyl Thiomorpholine ~237.75 Sulfone, thioether, amine
3-Bromo-4-chlorophenol Bromo, chloro Phenol ~207.45 Halogens, hydroxyl

Key Observations :

  • Substituent Effects :
    • The butyl group in 3-Butylmorpholine enhances lipophilicity (logP ~1.8), favoring membrane permeability in drug design. In contrast, bromophenyl (logP ~2.5) and thiomorpholine derivatives (logP ~1.2) exhibit varied solubility profiles due to halogenated or sulfur-containing groups .
    • Thiomorpholine derivatives (e.g., 3-Cyclobutyl-thiomorpholine 1,1-dioxide) feature a sulfur atom replacing oxygen in the ring, increasing polarizability and altering hydrogen-bonding capacity .
  • Reactivity :
    • Brominated analogs (e.g., 3-(3-Bromophenyl)morpholine) undergo Suzuki coupling or nucleophilic aromatic substitution, enabling diversification in medicinal chemistry. The butyl group in 3-Butylmorpholine is less reactive but stabilizes intermediates in alkylation reactions .
Physicochemical Properties

Table 2: Physicochemical Comparison

Compound Melting Point (°C) Boiling Point (°C) Solubility (Water) logP
3-Butylmorpholine -15 to -10 210–215 Low ~1.8
3-(3-Bromophenyl)morpholine 85–90 320 (decomp.) Insoluble ~2.5
3-Cyclobutyl-thiomorpholine 1,1-dioxide 150–155 290–300 Moderate (DMSO) ~1.2
3-Bromo-4-chlorophenol 45–50 220–225 Slightly soluble ~2.9

Notable Trends:

  • Halogenated derivatives (e.g., bromophenyl or chloro-phenol) exhibit higher melting points and lower water solubility due to strong intermolecular halogen bonding .
  • Thiomorpholine’s sulfone group improves solubility in polar aprotic solvents like DMSO, contrasting with 3-Butylmorpholine’s preference for organic solvents .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.